Cas no 2768332-28-9 (1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride)

• Product Name: 1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride
• CAS No: 2768332-28-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 5767247
• PubChem ID: 164886209
• Update Time: 2025-05-28

1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37390376
• 2,3-DIHYDRO-1H-PYRIDO[3,4-B][1,4]OXAZINE HYDROCHLORIDE
• 2768332-28-9
• AT33931
• 1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride
• 1H-Pyrido[3,4-b][1,4]oxazine, 2,3-dihydro-, hydrochloride (1:1)

• Inchi： 1S/C7H8N2O.ClH/c1-2-8-5-7-6(1)9-3-4-10-7;/h1-2,5,9H,3-4H2;1H
• InChI Key： DZEZNCKZILBVNX-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=NC=CC=2NCC1

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride

Recent Advances in the Study of 1H,2H,3H-pyrido[3,4-b][1,4]oxazine Hydrochloride (CAS: 2768332-28-9)

The compound 1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride (CAS: 2768332-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrido-oxazine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride exhibits affinity for specific receptors in the central nervous system, suggesting potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

In addition to its neurological applications, recent studies have explored the compound's potential as an anticancer agent. In vitro and in vivo experiments have demonstrated that 1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in cell cycle regulation and apoptosis. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

The synthesis of 1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride has also been a focus of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and greater purity, facilitating further pharmacological evaluation. Researchers have employed innovative strategies such as microwave-assisted synthesis and catalytic hydrogenation to optimize the synthetic route, reducing production costs and environmental impact.

Despite these promising developments, challenges remain in the clinical translation of 1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic profiles, paving the way for future clinical trials.

In conclusion, 1H,2H,3H-pyrido[3,4-b][1,4]oxazine hydrochloride (CAS: 2768332-28-9) represents a promising candidate for drug development, with potential applications in neurology and oncology. Continued research efforts are essential to fully unlock its therapeutic potential and address the remaining challenges in its development.